Cas no 3395-05-9 (3-PYRIDINECARBOXYLIC ACID, 1,2-DIHYDRO-6-METHYL-2-THIOXO-)

• Product Name: 3-PYRIDINECARBOXYLIC ACID, 1,2-DIHYDRO-6-METHYL-2-THIOXO-
• CAS No: 3395-05-9
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 3299311
• PubChem ID: 3513586
• Update Time: 2025-04-21

3-PYRIDINECARBOXYLIC ACID, 1,2-DIHYDRO-6-METHYL-2-THIOXO- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 1,2-DIHYDRO-6-METHYL-2-THIOXO-
• 6-methyl-2-sulfanylidene-1H-pyridine-3-carboxylic Acid
• AKOS005444019
• 2-methyl-6-mercaptopyridine-5-carboxylic acid
• 6-methyl-2-sulfanylpyridine-3-carboxylic acid
• MFCD00459737
• STK367419
• SCHEMBL11728830
• 3395-05-9
• AKOS011997421
• 6-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C7H7NO2S/c1-4-2-3-5(7(9)10)6(11)8-4/h2-3H,1H3,(H,8,11)(H,9,10)
• InChI Key： VFJCIGHOEMJCSS-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)O)=CC=C(C)N1

Computed Properties

• Exact Mass: 169.02
• Monoisotopic Mass: 169.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids